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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

This technical guide provides a detailed overview of the chemical synthesis pathway for

Furaltadone, a nitrofuran antibiotic.[1] The intended audience for this document includes

researchers, chemists, and professionals in the field of drug development. This guide outlines

the multi-step synthesis, including key intermediates, reaction conditions, and experimental

protocols.

Overview of the Furaltadone Synthesis Pathway
The synthesis of Furaltadone is a multi-step process that begins with the reaction of 3-(N-

morpholinyl)-1,2-epoxypropane with hydrazine hydrate. The resulting intermediate is then

cyclized using diethyl carbonate to form an oxazolidinone ring. The final step involves the

condensation of this intermediate with 5-nitro-2-furaldehyde to yield Furaltadone. The

hydrochloride salt can then be prepared for specific applications.
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3-(N-morpholinyl)-1,2-epoxypropane

1-Hydrazino-3-morpholinyl-2-propanol

Reaction

Step 1

Hydrazine Hydrate 3-Amino-5-(N-morpholinyl)methyl-2-oxazolidone

Cyclization

Step 2

Diethyl Carbonate
+ Sodium Methoxide Furaltadone

Condensation

Step 3

5-Nitro-2-furaldehyde
Furaltadone Hydrochloride

Salt Formation

Step 4

HCl
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Start

Warm 19.5g of Hydrazine Hydrate to 85°C

Add 11.17g of 3-(N-morpholinyl)-1,2-epoxypropane
dropwise over 12 minutes

Maintain temperature at 90-100°C

Heat for an additional 2 hours at 90-95°C

Remove excess Hydrazine Hydrate in vacuo

Obtain 1-Hydrazino-3-morpholinyl-2-propanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chemical-synthesis-of-furaltadone
https://www.benchchem.com/product/b15582989?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Furaltadone | C13H16N4O6 | CID 9553856 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Synthesis
of Furaltadone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582989/docs#an-in-depth-technical-guide-to-the-
chemical-synthesis-of-furaltadone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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